Cas no 3264-71-9 (1,2,3-Benzenetriol,4,6-dinitro-)

1,2,3-Benzenetriol,4,6-dinitro- Properties

Names and Identifiers

• 1,2,3-Benzenetriol,4,6-dinitro-
• 4,6-dinitrobenzene-1,2,3-triol
• 4,6-DINITROPYROGALLOL
• 1,2,3-Benzenetriol,4,6-dinitro
• 4.6-Dinitro-1.2.3-trihydroxy-benzol
• InChI=1/C6H4N2O7/c9-4-2(7(12)13)1-3(8(14)15)5(10)6(4)11/h1,9-11
• BDBM50234651
• DTXSID60403977
• SCHEMBL1283748
• FT-0634753
• 3264-71-9
• AKOS015916705
• 3-AMINO-3-(3-HYDROXY-4-NITRO-PHENYL)-PROPIONICACID
• CHEMBL400737
• 4,6-Dinitropyrogallol
• +Expand

• InChIKey： JJPIRJNQXIJGPL-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4N2O7/c9-4-2(7(12)13)1-3(8(14)15)5(10)6(4)11/h1,9-11H
• SMILES： O=[N+](C1=CC([N+]([O-])=O)=C(O)C(O)=C1O)[O-]

Computed Properties

• Exact Mass: 216.00200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 216.00185047g/mol
• Heavy Atom Count: 15
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 24
• Surface Charge: 0
• Topological Polar Surface Area: 152Ų

Experimental Properties

• LogP: 1.66620
• PSA: 152.33000
• Melting Point: 209-211 °C(lit.)
• Color/Form: Not determined
• Solubility: Not determined